Cas no 1333429-67-6 (3-(2-methylfuran-3-yl)prop-2-enal)

3-(2-Methylfuran-3-yl)prop-2-enal is an unsaturated aldehyde featuring a furan ring substituted with a methyl group at the 2-position and a propenal side chain at the 3-position. This compound is of interest in organic synthesis due to its conjugated system, which enhances reactivity in Diels-Alder and Michael addition reactions. The presence of both furan and α,β-unsaturated aldehyde functionalities makes it a versatile intermediate for heterocyclic and fine chemical applications. Its structural features also suggest potential utility in fragrance and flavor chemistry, where furan derivatives are known to contribute characteristic aromatic profiles. The compound's stability and reactivity balance make it suitable for controlled synthetic modifications.
3-(2-methylfuran-3-yl)prop-2-enal structure
1333429-67-6 structure
Product Name:3-(2-methylfuran-3-yl)prop-2-enal
CAS No:1333429-67-6
MF:C8H8O2
MW:136.147922515869
CID:5845988
PubChem ID:101535304
Update Time:2025-05-20

3-(2-methylfuran-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methylfuran-3-yl)prop-2-enal
    • DTXSID301284985
    • EN300-1827496
    • (2E)-3-(2-Methyl-3-furanyl)-2-propenal
    • 1333429-67-6
    • Inchi: 1S/C8H8O2/c1-7-8(3-2-5-9)4-6-10-7/h2-6H,1H3/b3-2+
    • InChI Key: ZPXFEJKYXZAMGH-NSCUHMNNSA-N
    • SMILES: O1C=CC(/C=C/C=O)=C1C

Computed Properties

  • Exact Mass: 136.052429494g/mol
  • Monoisotopic Mass: 136.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 30.2Ų

3-(2-methylfuran-3-yl)prop-2-enal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1827496-0.05g
3-(2-methylfuran-3-yl)prop-2-enal
1333429-67-6
0.05g
$528.0 2023-09-19
Enamine
EN300-1827496-0.1g
3-(2-methylfuran-3-yl)prop-2-enal
1333429-67-6
0.1g
$553.0 2023-09-19
Enamine
EN300-1827496-0.25g
3-(2-methylfuran-3-yl)prop-2-enal
1333429-67-6
0.25g
$579.0 2023-09-19
Enamine
EN300-1827496-0.5g
3-(2-methylfuran-3-yl)prop-2-enal
1333429-67-6
0.5g
$603.0 2023-09-19
Enamine
EN300-1827496-1.0g
3-(2-methylfuran-3-yl)prop-2-enal
1333429-67-6
1g
$1142.0 2023-06-03
Enamine
EN300-1827496-2.5g
3-(2-methylfuran-3-yl)prop-2-enal
1333429-67-6
2.5g
$1230.0 2023-09-19
Enamine
EN300-1827496-5.0g
3-(2-methylfuran-3-yl)prop-2-enal
1333429-67-6
5g
$3313.0 2023-06-03
Enamine
EN300-1827496-10.0g
3-(2-methylfuran-3-yl)prop-2-enal
1333429-67-6
10g
$4914.0 2023-06-03
Enamine
EN300-1827496-1g
3-(2-methylfuran-3-yl)prop-2-enal
1333429-67-6
1g
$628.0 2023-09-19
Enamine
EN300-1827496-5g
3-(2-methylfuran-3-yl)prop-2-enal
1333429-67-6
5g
$1821.0 2023-09-19

3-(2-methylfuran-3-yl)prop-2-enal Related Literature

Additional information on 3-(2-methylfuran-3-yl)prop-2-enal

Introduction to 3-(2-methylfuran-3-yl)prop-2-enal (CAS No. 1333429-67-6)

3-(2-methylfuran-3-yl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No.) 1333429-67-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated aldehyde group attached to a furan ring substituted with a methyl group, has garnered attention due to its structural uniqueness and potential biological activities. The combination of the furan moiety and the aldehyde functionality makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

The structural framework of 3-(2-methylfuran-3-yl)prop-2-enal consists of a prop-2-enal (allylaldehyde) core linked to a 2-methylfuran ring. This configuration imparts unique electronic and steric properties, making it a valuable building block for further functionalization. The presence of the aldehyde group (–CHO) at the 2-position of the propenyl chain allows for various chemical transformations, including condensation reactions, oxidation, and reduction processes. These reactions are pivotal in constructing more complex molecules, such as pharmacophores found in drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2-methylfuran-3-yl)prop-2-enal and its derivatives. The furan ring is a common structural motif in many bioactive natural products and synthetic drugs, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The methyl substitution on the furan ring further modulates its electronic properties, influencing reactivity and binding affinity.

One of the most compelling aspects of 3-(2-methylfuran-3-yl)prop-2-enal is its role as a precursor in synthesizing bioactive molecules. Researchers have leveraged its reactive aldehyde group to develop novel heterocyclic compounds with potential applications in medicinal chemistry. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and antioxidant properties. The aldehyde functionality can be readily converted into other functional groups, such as carboxylic acids or amides, expanding its utility in drug design.

The synthesis of 3-(2-methylfuran-3-yl)prop-2-enal typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation followed by reduction or condensation reactions with appropriate reagents. The synthesis often requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have also enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles.

Recent studies have highlighted the importance of 3-(2-methylfuran-3-yl)prop-2-enal in developing small-molecule inhibitors targeting specific biological pathways. For example, researchers have explored its derivatives as potential kinase inhibitors, given the prevalence of furan-based scaffolds in kinase inhibitors reported in the literature. The ability to modify both the furan ring and the aldehyde group provides a high degree of structural flexibility, allowing for optimization of potency and selectivity.

The use of computational chemistry has further accelerated the discovery process involving 3-(2-methylfuran-3-yl)prop-2-enal. Molecular modeling techniques allow researchers to predict binding modes and interactions between this compound and biological targets with high accuracy. This approach has been instrumental in designing novel analogs with enhanced pharmacological profiles. Additionally, virtual screening methods have been employed to identify potential lead compounds derived from this scaffold, streamlining the drug discovery pipeline.

In conclusion,3-(2-methylfuran-3-ylo propen yl)-aldehyde (CAS No 13334 29 -67 -6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound and its derivatives, underscoring its importance in medicinal chemistry.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited